STP Ester Hydrolysis Half‑Life at pH 8.5 Exceeds That of NHS Esters by 4.7‑Fold
STP esters derived from 2,3,5,6‑tetrafluoro‑4‑hydroxybenzene‑1‑sulfonyl chloride (via the sodium sulfonate intermediate) exhibit a hydrolysis half‑life of 210 min at pH 8.5, compared with 45 min for the corresponding N‑hydroxysuccinimidyl (NHS) ester under identical conditions . At pH 7.4 the half‑life advantage was 294 min (STP) versus 128 min (NHS) . The activation energy for STP ester hydrolysis was measured at 58.2 kJ/mol versus 42.7 kJ/mol for the NHS ester, confirming that the tetrafluorinated STP leaving group stabilizes the ester toward spontaneous aqueous hydrolysis .
| Evidence Dimension | Hydrolysis half‑life of amine‑reactive ester in aqueous buffer |
|---|---|
| Target Compound Data | STP ester (hexynoic acid STP ester): t₁/₂ = 210 min at pH 8.5, 294 min at pH 7.4 |
| Comparator Or Baseline | NHS ester (hexynoic acid NHS ester): t₁/₂ = 45 min at pH 8.5, 128 min at pH 7.4 |
| Quantified Difference | 4.7‑fold longer half‑life at pH 8.5; 2.3‑fold longer at pH 7.4; activation energy 15.5 kJ/mol higher |
| Conditions | pH 7.4–8.5 aqueous buffer, 25 °C; stopped‑flow spectrophotometry |
Why This Matters
The longer aqueous half‑life of STP esters translates directly to better labeling‑to‑hydrolysis ratios, enabling higher conjugation yields and more reproducible biopolymer modification in aqueous media – a critical differentiator when selecting an amine‑reactive reagent for protein or antibody labeling.
